Cas no 497858-42-1 (5-Isoxazolemethanol, 4,5-dihydro-3-(3-nitrophenyl)-)

• Product Name: 5-Isoxazolemethanol, 4,5-dihydro-3-(3-nitrophenyl)-
• CAS No: 497858-42-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 1529733
• Update Time: 2024-08-23

5-Isoxazolemethanol, 4,5-dihydro-3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 4,5-dihydro-3-(3-nitrophenyl)-

• Inchi： 1S/C10H10N2O4/c13-6-9-5-10(11-16-9)7-2-1-3-8(4-7)12(14)15/h1-4,9,13H,5-6H2
• InChI Key： FCGYKBUGFSTOIO-UHFFFAOYSA-N
• SMILES： O1C(CO)CC(C2=CC=CC([N+]([O-])=O)=C2)=N1

Computed Properties

• Exact Mass: 222.0641

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 385.4±48.0 °C(Predicted)
• PSA: 84.96
• pka: 14.48±0.10(Predicted)